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Compound of Interest

Compound Name: Veltec

Cat. No.: B1166048

Technical Support Center: VELP DK 20 Digestion
Unit
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals resolve
issues related to incomplete digestion in the VELP DK 20 digestion unit.

Frequently Asked Questions (FAQSs)

Q1: What are the primary functions of the VELP DK 20 digestion unit?

The VELP DK 20 is a digestion unit designed for Kjeldahl nitrogen analysis, which is crucial for
protein determination in various samples. It is also versatile enough for Chemical Oxygen
Demand (COD) applications in environmental analysis and other wet digestion procedures
required in the chemical and pharmaceutical industries.[1][2][3] The unit features an aluminum
heating block that ensures high thermal homogeneity up to 450°C, providing accurate and
repeatable digestion conditions.[2][3][4][5]

Q2: What are the key operational parameters of the DK 20?7

The DK 20 allows for the programming of up to 20 methods, each with up to 4 temperature
ramps.[3][5][6][7] The temperature can be set from ambient to 450°C with a stability of £0.5°C.
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[2][3][4][5] Digestion times can be programmed from 1 to 999 minutes.[3] The unit can
simultaneously process up to 20 samples in 250 ml test tubes.[2][3]

Q3: What are the common causes of incomplete digestion in the Kjeldahl method?
Incomplete digestion can stem from several factors, including:

 Incorrect temperature and time settings: The digestion temperature is critical and generally
should be between 360°C and 420°C.[8] Insufficient time or temperature can lead to
incomplete breakdown of the sample matrix.[8][9]

 Inappropriate sample-to-acid ratio: An incorrect ratio of sulfuric acid to the sample can hinder
the digestion process.[10]

e Improper catalyst selection or quantity: Catalysts are essential for accelerating the digestion.
The choice and amount of catalyst must be appropriate for the sample type.[8]

o Sample characteristics: Samples with high fat content, complex molecular structures, or
large particle sizes can be challenging to digest.[8][10]

e Foaming: Excessive foaming can prevent uniform heating and lead to sample loss.[1]
Q4: How can | prevent foaming during digestion?

Foaming can be minimized by:

» Using anti-foaming tablets or a few drops of an anti-foam emulsion.[3][4]

o Gradually increasing the temperature at the beginning of the digestion process.

e Ensuring the sample is properly homogenized and does not contain an excessive amount of
fat or oil without appropriate pre-treatment.

Troubleshooting Guide for Incomplete Digestion

This guide provides a systematic approach to diagnosing and resolving incomplete digestion
issues with your VELP DK 20 unit.
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Issue 1: The digested sample is not clear and contains black or brown particles.
This is a clear indicator of incomplete mineralization of the sample.[2][11]
e Question: Was the digestion temperature and time appropriate for the sample type?

o Answer: Different sample matrices require specific temperature and time profiles. For
instance, samples with high organic matter may require a longer digestion time or a higher
final temperature. The VELP DK 20 allows for programming up to 4 temperature ramps to
optimize the digestion process.[3][5][6][7] A general recommendation is to maintain a
digestion temperature between 370°C and 400°C.[9] If the temperature is too low, the
digestion will be slow and potentially incomplete.[9] Conversely, temperatures exceeding
420°C can lead to nitrogen loss.[8]

o Solution: Consult established methods for your specific sample type to determine the
optimal temperature and time settings. If you are unsure, start with a standard program
and adjust as needed. Consider increasing the final digestion time or adding an
intermediate temperature step.

e Question: Was the correct amount and type of catalyst used?

o Answer: Catalysts significantly speed up the digestion process.[8][12] VELP offers pre-
dosed KjTabs™ with different compositions (e.g., copper, selenium, titanium) to suit
various applications.[12][13] Using an insufficient amount of catalyst or a catalyst not
suitable for your sample can result in incomplete digestion.[8]

o Solution: Ensure you are using the recommended catalyst for your sample type and in the
correct quantity. For difficult-to-digest samples, a more potent catalyst or a combination of
catalysts might be necessary.

e Question: Was the volume of sulfuric acid adequate for the sample size?

o Answer: Concentrated sulfuric acid is the digesting agent. An insufficient amount will result
in an incomplete reaction.[10] For most samples, 12-20 ml of concentrated sulfuric acid is
recommended.[2][11]
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o Solution: Increase the volume of sulfuric acid, especially for larger samples or those with a
high organic content.

Issue 2: The results show low nitrogen recovery.

Low nitrogen recovery can be a consequence of incomplete digestion or nitrogen loss during
the process.

¢ Question: Did the digestion temperature exceed 420°C?

o Answer: While higher temperatures accelerate digestion, temperatures above 420°C can
cause the pyrolytic loss of nitrogen, leading to inaccurate results.[8][9]

o Solution: Program the DK 20 to not exceed a maximum temperature of 420°C. The unit's
microprocessor-controlled temperature ensures high precision (x0.5°C), which helps in
preventing overheating.[2][3][4][5]

e Question: Was there excessive foaming or splattering during digestion?

o Answer: Foaming can carry sample material up the sides of the digestion tube, away from
the hot acid, leading to incomplete digestion and potential loss of sample.

o Solution: Use anti-foaming tablets as recommended by VELP.[3] Also, a slower initial
temperature ramp can help to control vigorous reactions with certain sample types.

Issue 3: The digested sample has solidified upon cooling.

This phenomenon, known as "salting out,” can make it difficult to proceed with the distillation
step.

e Question: Was the ratio of potassium sulfate to sulfuric acid too high?

o Answer: Potassium sulfate is added to increase the boiling point of the sulfuric acid.[8][9]
However, an excessively high salt-to-acid ratio can lead to the crystallization of the digest
upon cooling.

o Solution: Ensure the correct ratio of catalyst (which contains potassium sulfate) to sulfuric
acid is used. If the problem persists, slightly decreasing the amount of catalyst or

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.mrclab.com/top-factors-affecting-the-completeness-of-organic-nitrogen-digestion-in-the-kjeldahl-method
https://www.foxscientific.com/assets/pdf/Tech_Ref_PDF/Kjeldahl%20Standard%20Operating%20Procedure.pdf
https://www.velp.com/public/file/valuable-information-on-kjeldahl-method-200889.pdf
https://www.velp.com/en-ww/dk-20-digestion-unit.aspx
https://www.itwreagents.com/italy/en/kjeldahl-analysis
https://www.medicalexpo.com/prod/velp-scientifica/product-98393-960775.html
https://www.velp.com/en-ww/dk-20-digestion-unit.aspx
https://www.mrclab.com/top-factors-affecting-the-completeness-of-organic-nitrogen-digestion-in-the-kjeldahl-method
https://www.foxscientific.com/assets/pdf/Tech_Ref_PDF/Kjeldahl%20Standard%20Operating%20Procedure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

increasing the volume of sulfuric acid can help.

Data Presentation

Table 1: Recommended Digestion Parameters for Common Sample Types

Digestion
Sample Weight  Sulfuric Acid Program
Sample Type Catalyst
(9) (ml) (Temperature

°C | Time min)

Ramp 1: 180°C/
Milk & Dairy 1-2 15-20 KjTabs™ VCT 15 minRamp 2:
420°C / 60 min

Ramp 1: 250°C /
Grains & Cereals 0.5-1 12 -15 KjTabs™ VST 20 minRamp 2:
420°C /75 min

Ramp 1: 200°C /
Meat & Fish 05-1 15-20 KjTabs™ VS 30 minRamp 2:
420°C / 90 min

Ramp 1: 150°C/
Soil & Sediments  0.2-1 10-15 KjTabs™ VCM 30 minRamp 2:
390°C / 60 min

Ramp 1: 150°C /
Wastewater 25-50 ml 10-15 KjTabs™ VCM 30 minRamp 2:
380°C / 120 min

Note: These are general guidelines. The optimal parameters may vary depending on the
specific characteristics of the sample.

Table 2: Composition of VELP KjTabs™ Catalysts
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Catalyst Name Composition Primary Application
KjTabs™ VCM K2S04, CuSOa, TiO2 Water, environmental samples
_ Grains, cereals, and baked
KjTabs™ VKPC K2S04, CuSOa4
products
KjTabs™ VCT K2S04, CuSOa, TiO2 Milk and dairy products
) Oil, lubricating oils, and fuel
KjTabs™ VST K2S04, Se, CuSOa4 i
oils
KjTabs™ VTCT K2S04, CuSOa, TiO2 Milk and dairy products
KjTabs™ VW K2S0a4, Se Plants, feeds, and oilseeds
) General purpose, difficult
KjTabs™ VS K2S0a4, Se

samples

Experimental Protocols

Standard Operating Procedure for Kjeldahl Digestion using the VELP DK 20
e Sample Preparation:

o Accurately weigh 0.2 to 2 grams of the homogenized sample into a nitrogen-free weighing
boat and record the weight.[14][15]

o Carefully transfer the weighing boat containing the sample into a 250 ml Kjeldahl digestion
tube.

o Reagent Addition:
o Add the appropriate VELP KjTabs™ catalyst to each digestion tube.[3]

o In a fume hood, carefully add 12-20 ml of concentrated (98%) sulfuric acid to each tube.[2]
[11]

o If the sample is known to foam, add one anti-foaming tablet.[3]
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e Digestion Program Setup:
o Turn on the VELP DK 20 unit.

o Select or program the desired digestion method using the control panel. The DK 20 can
store up to 20 programs with 4 temperature ramps each.[3][5][6][7]

o Atypical program involves an initial ramp to a lower temperature to initiate the reaction
gently, followed by a ramp to the final digestion temperature (e.g., 420°C).[8]

» Digestion Process:

[¢]

Place the digestion tubes into the heating block of the DK 20.

Ensure the fume extraction system is properly connected and activated.

[e]

o

Start the pre-programmed digestion cycle.

[¢]

The digestion is complete when the solution becomes clear and colorless or has a light
blue/green tint.[2][11][16]

e Cooling:

o Once the program is complete, allow the digestion tubes to cool in the heating block or a
designated cooling rack.

o Before proceeding to distillation, the samples should be cooled to room temperature.

Mandatory Visualization
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Caption: Troubleshooting workflow for incomplete digestion.
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Caption: Overview of the Kjeldahl method workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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